![molecular formula C10H12ClNO4S B2478796 Methyl 2-[(4-chlorophenyl)sulfonylamino]propanoate CAS No. 251097-67-3](/img/structure/B2478796.png)
Methyl 2-[(4-chlorophenyl)sulfonylamino]propanoate
Description
Methyl 2-[(4-chlorophenyl)sulfonylamino]propanoate, commonly known as Methyl 4-chloro-3-sulfamoylbenzoate, is a chemical compound with a molecular formula of C11H12ClNO4S. It is a white crystalline powder that is used in scientific research for its various applications.
Scientific Research Applications
Antimicrobial Applications
Methyl 2-[(4-chlorophenyl)sulfonylamino]propanoate and its derivatives demonstrate significant antimicrobial properties. A study by Murugavel et al. (2016) synthesized a novel compound with a closely related structure, highlighting its potential as an antimicrobial agent. This compound showed good to moderate activity against various bacterial and fungal pathogens, suggesting similar applications for this compound. The study also explored the compound's inhibitory activity against penicillin-binding protein PBP-2X, indicating its potential use in addressing antibiotic resistance (Murugavel, Velan, Kannan, & Bakthadoss, 2016).
Synthesis and Structural Analysis
The chemical's utility in synthesis and structural analysis has been explored through various studies. Adamovich et al. (2017) used X-ray diffraction to determine the crystal and molecular structure of a related compound, methyl-(4-chlorophenyl)sulfone. This research aids in understanding the chemical's structural properties, potentially contributing to its application in material science and pharmaceutical research (Adamovich, Mirskova, Zel’bst, & Fundamensky, 2017).
Pharmaceutical Development
Research has also delved into the chemical's role in the development of new pharmaceuticals. For instance, the synthesis of 3-(N-Methyl-N-pentylamino)-propanoic Acid Hydrochloride, a process involving a related sulfonyl chloride, demonstrates the chemical's potential in creating intermediates for drugs such as Sodium Ibandronate. This highlights its applicability in developing treatments for conditions like osteoporosis (Han Jing, 2011).
properties
IUPAC Name |
methyl 2-[(4-chlorophenyl)sulfonylamino]propanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO4S/c1-7(10(13)16-2)12-17(14,15)9-5-3-8(11)4-6-9/h3-7,12H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZCJIUQMMYQBOE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)NS(=O)(=O)C1=CC=C(C=C1)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2-(4-methoxyphenyl)-9-methyl-4-((3-methylbenzyl)thio)-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol](/img/structure/B2478713.png)
![2-[(2-Iodobenzoyl)amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxamide](/img/structure/B2478716.png)
![1-benzyl-7-methyl-2-(2-methylpiperidine-1-carbonyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one](/img/structure/B2478720.png)
![4-(4-Chlorobenzyl)-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-4-amine hydrochloride](/img/structure/B2478721.png)
![(E)-4-(Dimethylamino)-N-[[6-(oxolan-3-yloxymethyl)pyridin-2-yl]methyl]but-2-enamide](/img/structure/B2478732.png)
![N-[(piperidin-2-yl)methyl]acetamide hydrochloride](/img/structure/B2478733.png)